N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine

• IUPAC Name: 4,4,4-trifluoro-1-[3-(4-methoxyanilino)piperidin-1-yl]butan-1-one
• InChI: InChI=1S/C16H21F3N2O2/c1-23-14-6-4-12(5-7-14)20-13-3-2-10-21(11-13)15(22)8-9-16(17,18)19/h4-7,13,20H,2-3,8-11H2,1H3
• InChI Key: MOVSUXVQNFWBKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CCCN(C2)C(=O)CCC(F)(F)F
• Molecular Formula: C16H21F3N2O2
• Molecular Weight: 330.34 g/mol

Description

N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine, also known as TFB-TAP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine acts as a selective antagonist of the μ-opioid receptor, which is involved in the modulation of pain, reward, and addiction. This compound binds to the μ-opioid receptor and prevents the activation of the receptor by endogenous opioids such as endorphins. This results in a decrease in the release of dopamine, which is associated with reward and addiction.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. In animal studies, this compound has been shown to reduce pain and inflammation. This compound has also been shown to reduce anxiety and depression-like behaviors in rodents. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine is its selectivity for the μ-opioid receptor, which allows for more precise targeting of this receptor compared to other opioid antagonists. However, this compound has some limitations, including its low solubility in water and its potential to cause liver toxicity at high doses.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine. One area of interest is its potential as a treatment for addiction, particularly opioid addiction. This compound may also have potential as a treatment for chronic pain and neurodegenerative diseases. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine is synthesized through a multistep process that involves the reaction of 4-methoxyaniline with 4,4,4-trifluorobutanoyl chloride to produce N-(4-methoxyphenyl)-4,4,4-trifluorobutanamide. This intermediate is then reacted with piperidine in the presence of a catalyst to yield this compound.

Scientific Research Applications

N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine has shown promising results in various scientific research studies. It has been studied for its potential use in treating depression, anxiety, and addiction. This compound has also been investigated for its potential as a pain reliever and anti-inflammatory agent. Additionally, this compound has been studied for its effects on the central nervous system and its potential as a neuroprotective agent.